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Compound of Interest

Compound Name: Cesium pivalate

Cat. No.: B1349073

For researchers, scientists, and drug development professionals, a thorough understanding of
the safety and handling precautions for all laboratory reagents is paramount. This guide
provides a comprehensive overview of the safety protocols for Cesium pivalate, a commonly
used organic base in palladium-catalyzed cross-coupling and carbonylation reactions.

Chemical and Physical Properties

Cesium pivalate, also known as Cesium 2,2-dimethylpropanoate, is a white crystalline powder.
A summary of its key physical and chemical properties is presented below.

Property Value References
CAS Number 20442-70-0 [1][2]
Molecular Formula C5H902Cs [2][3]
Molecular Weight 234.03 g/mol [2][4]
Appearance White powder or crystal [31[5]

Melting Point 344-348 °C [2][3]

Purity > 95% - 98% [2][3]
Solubility Soluble in organic solvents [2][6]
Hygroscopicity Hygroscopic [5]
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Hazard Identification and Classification

Cesium pivalate is classified as a hazardous substance. The primary hazards are associated
with irritation to the skin, eyes, and respiratory system.[4]

Hazard ..

. GHS Code Description References
Classification
Skin Irritation H315 Causes skin irritation

. . Causes serious eye
Serious Eye Irritation H319

irritation
Specific target organ
toxicity — single May cause respirator
omaE Ha35 o P )
exposure (Respiratory irritation
tract irritation)
Signal Word Warning [4]

It is important to note that the chemical, physical, and toxicological properties of Cesium
pivalate have not been thoroughly investigated. No data is available regarding its acute oral,
dermal, or inhalation toxicity, nor its carcinogenic, mutagenic, or reproductive effects.

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of Cesium pivalate are not
publicly available in the reviewed literature. The hazard classifications are based on
aggregated data from suppliers and regulatory bodies.

Safe Handling and Storage

Proper handling and storage procedures are crucial to minimize the risks associated with
Cesium pivalate.

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling Cesium pivalate to determine the
appropriate PPE. The following are general recommendations:
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PPE Type Specification References

) Safety glasses with side-
Eye/Face Protection )
shields or goggles.

Chemical-resistant gloves
Skin Protection (e.g., nitrile rubber) and a lab

coat.

Use in a well-ventilated area. If
) ) dust is generated, a NIOSH-
Respiratory Protection [4]
approved N95 dust mask or

higher is recommended.

Handling Procedures

e Avoid contact with skin and eyes.

Avoid inhalation of dust.

Use only in a well-ventilated area, preferably in a chemical fume hood.

Wash hands thoroughly after handling.

Keep away from incompatible materials such as strong oxidizing agents.

Storage Conditions

e Store in a tightly closed container.

o Keep in a dry and well-ventilated place.

o Store at room temperature.|[3]

e Due to its hygroscopic nature, protect from moisture.[5]

Emergency Procedures and First Aid

In the event of exposure or a spill, immediate action is necessary.
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First Aid Measures

Exposure Route First Aid Procedure References

Move the person to fresh air. If

breathing is difficult, give
Inhalation oxygen. If not breathing, give

artificial respiration. Seek

medical attention.

Immediately wash off with
plenty of soap and water.
) Remove contaminated clothing
Skin Contact i
and wash it before reuse. If
skin irritation occurs, get

medical advice/attention.

Immediately rinse with plenty
of water for at least 15
minutes, also under the
eyelids. Remove contact

Eye Contact ]
lenses, if present and easy to
do. Continue rinsing. Seek
immediate medical attention

from an ophthalmologist.

Do NOT induce vomiting.

Never give anything by mouth
Ingestion to an unconscious person.

Rinse mouth with water.

Consult a physician.

Accidental Release Measures

o Personal Precautions: Ensure adequate ventilation. Use personal protective equipment.
Avoid dust formation. Evacuate personnel to safe areas.

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.
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» Methods for Cleaning Up: Sweep up and shovel. Keep in suitable, closed containers for

disposal.

Disposal Considerations

Dispose of Cesium pivalate and its container in accordance with local, regional, and national
regulations. Waste material should be disposed of in an approved waste disposal plant.

Visualized Workflows

To further clarify the safety and handling procedures, the following diagrams illustrate key

workflows.
Preparation Handling Post-Handling
Conduct Risk | Determine PPE Don Appropnate Weigh & Transfer Perform Decontaminate Doff & Dispose Wash Hands
Assessment in Fume Hood Experlment Work Area of PPE Thoroughly

Click to download full resolution via product page

Safe handling workflow for Cesium pivalate.
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First aid response to Cesium pivalate exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. angenechemical.com [angenechemical.com]

. Cesium pivalate 98 20442-70-0 [sigmaaldrich.com]
. chemimpex.com [chemimpex.com]

. Cesium pivalate 98 20442-70-0 [sigmaaldrich.com]
. labproinc.com [labproinc.com]

. Buy Cesium pivalate | 20442-70-0 [smolecule.com]

°
~ » (&) EEN w N =

. Cesium pivalate | C5SH9CsO2 | CID 583616 - PubChem [pubchem.ncbi.nim.nih.gov]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1349073?utm_src=pdf-body-img
https://www.benchchem.com/product/b1349073?utm_src=pdf-body
https://www.benchchem.com/product/b1349073?utm_src=pdf-custom-synthesis
http://angenechemical.com/sds/20442-70-0.pdf
https://www.sigmaaldrich.com/SG/en/product/aldrich/694037
https://www.chemimpex.com/products/36320
https://www.sigmaaldrich.com/US/en/product/aldrich/694037
https://labproinc.com/products/cesium-pivalate-5g-c3230-5g
https://www.smolecule.com/products/s776368
https://pubchem.ncbi.nlm.nih.gov/compound/Cesium-pivalate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1349073?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of
Cesium Pivalate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b134907 3#safety-and-handling-precautions-for-
cesium-pivalate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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